Cas no 919076-56-5 (Benzene, 1-[2-(4-methylphenyl)ethynyl]-4-[2-(trimethylsilyl)ethynyl]-)

• Product Name: Benzene, 1-[2-(4-methylphenyl)ethynyl]-4-[2-(trimethylsilyl)ethynyl]-
• CAS No: 919076-56-5
• MF: C₂₀H₂₀Si
• MW: 288.458306312561
• CID: 767135
• PubChem ID: 66777028
• Update Time: 2025-04-19

Benzene, 1-[2-(4-methylphenyl)ethynyl]-4-[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[2-(4-methylphenyl)ethynyl]-4-[2-(trimethylsilyl)ethynyl]-
• trimethyl-[2-[4-[2-(4-methylphenyl)ethynyl]phenyl]ethynyl]silane
• XRFIQLZREXXDCJ-UHFFFAOYSA-N
• Trimethyl({4-[(4-methylphenyl)ethynyl]phenyl}ethynyl)silane
• 919076-56-5
• DTXSID50735754
• 1-(trimethylsilylethynyl)-4-(4-methylphenylethynyl)benzene

• Inchi： 1S/C20H20Si/c1-17-5-7-18(8-6-17)9-10-19-11-13-20(14-12-19)15-16-21(2,3)4/h5-8,11-14H,1-4H3
• InChI Key： XRFIQLZREXXDCJ-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(C#CC2C=CC(C)=CC=2)=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 288.133427172g/mol
• Monoisotopic Mass: 288.133427172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų